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Compound of Interest

Compound Name: 2-(Diisopropylamino)ethyl chloride

Cat. No.: B027519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the toxicological data for several

diisopropylaminoethyl derivatives. The information is intended to assist researchers and

professionals in the fields of drug development, toxicology, and chemical safety in

understanding the relative hazards associated with these compounds. The data presented is a

synthesis of publicly available toxicological information.

Executive Summary
Diisopropylaminoethyl derivatives are a class of chemical compounds with varied industrial and

research applications. However, some of these derivatives, most notably the nerve agent VX,

exhibit extreme toxicity. This guide focuses on a comparative analysis of available toxicological

data, including acute toxicity (LD50), cytotoxicity, and genotoxicity, for a selection of these

compounds. A significant portion of the available data pertains to the chemical warfare agent

VX and its precursors, highlighting the critical need for careful handling and assessment of any

novel derivative within this chemical family. The primary mechanism of acute toxicity for the

most potent derivatives is the irreversible inhibition of acetylcholinesterase, a critical enzyme in

the nervous system.

Acute Toxicity Comparison
The following table summarizes the available median lethal dose (LD50) data for various

diisopropylaminoethyl derivatives. LD50 is a standardized measure of the acute toxicity of a
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substance, representing the dose required to kill 50% of a tested population. Lower LD50

values indicate higher toxicity.

Compound
Name

CAS
Number

Chemical
Structure

LD50 (Oral,
Rat)

LD50
(Dermal,
Rabbit)

LD50
(Inhalation,
Rat)

VX Nerve

Agent
50782-69-9

S-(2-

(diisopropyla

mino)ethyl)

O-ethyl

methylphosp

honothioate

Extremely

low (not

specified for

oral)

5-10 mg/kg[1]

Extremely

low (not

specified for

inhalation)

N,N-

Diisopropyla

minoethanol

96-80-0 C8H19NO 860 mg/kg[2]
394 mg/kg[2]

[3]

Data Not

Available

2-

Diisopropyla

minoethyl

chloride

hydrochloride

4261-68-1 C8H19Cl2N
96.75

mg/kg[4]
197 mg/kg[4]

12

mg/m³/4H[5]

Diisopropyla

mine
108-18-9 C6H15N 770 mg/kg[6]

>10,000

mg/kg[6]

1140 ppm (2

hr)

N,N-

Diisopropylet

hylamine

7087-68-5 C8H19N 317 mg/kg[7] >2000 mg/kg
2.63 mg/L (4

hr)[7]

2-

(Diisopropyla

mino)ethyl

methacrylate

16715-83-6 C12H23NO2
Data Not

Available

Data Not

Available

Data Not

Available

Mechanism of Action: Acetylcholinesterase
Inhibition
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The high acute toxicity of organophosphorus diisopropylaminoethyl derivatives, such as the

nerve agent VX, is primarily attributed to their potent and irreversible inhibition of the enzyme

acetylcholinesterase (AChE).[8] AChE is crucial for the proper functioning of the nervous

system, where it breaks down the neurotransmitter acetylcholine (ACh) at the synaptic cleft.

The inhibition of AChE leads to an accumulation of acetylcholine, resulting in the continuous

stimulation of muscarinic and nicotinic receptors. This overstimulation disrupts nerve impulses

and leads to a range of severe physiological effects, including convulsions, paralysis, and

ultimately, death by asphyxiation due to respiratory muscle failure.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science
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